Cas no 922718-47-6 (Benzene, 4-[[10-(3,4-difluorophenoxy)decyl]oxy]-1,2-difluoro-)

Benzene, 4-[[10-(3,4-difluorophenoxy)decyl]oxy]-1,2-difluoro- structure
922718-47-6 structure
Product Name:Benzene, 4-[[10-(3,4-difluorophenoxy)decyl]oxy]-1,2-difluoro-
CAS No:922718-47-6
MF:C22H26F4O2
MW:398.434260845184
CID:739561
PubChem ID:71446249
Update Time:2025-04-19

Benzene, 4-[[10-(3,4-difluorophenoxy)decyl]oxy]-1,2-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-[[10-(3,4-difluorophenoxy)decyl]oxy]-1,2-difluoro-
    • 4-[10-(3,4-difluorophenoxy)decoxy]-1,2-difluorobenzene
    • DTXSID60854743
    • 922718-47-6
    • 1,1'-[Decane-1,10-diylbis(oxy)]bis(3,4-difluorobenzene)
    • Inchi: 1S/C22H26F4O2/c23-19-11-9-17(15-21(19)25)27-13-7-5-3-1-2-4-6-8-14-28-18-10-12-20(24)22(26)16-18/h9-12,15-16H,1-8,13-14H2
    • InChI Key: QVMJBVJBEMJIID-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)OCCCCCCCCCCOC1C=CC(=C(C=1)F)F)F

Computed Properties

  • Exact Mass: 398.18689272g/mol
  • Monoisotopic Mass: 398.18689272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 13
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 18.5Ų
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